Cas no 774608-88-7 (Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate
• CAS No: 774608-88-7
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• MDL: MFCD11040186
• CID: 547851
• PubChem ID: 52987580
• Update Time: 2025-11-02

Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate
• 1H-1,2,4-Triazole-3-carboxylicacid, 5-chloro-, ethyl ester
• 5-?chloro-1H-?1,?2,?4-?Triazole-?3-?carboxylic acid? ethyl ester
• 5-CHLORO-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-chloro-, ethyl ester
• FCH886586
• AB0026682
• AX8158988
• ST24030647
• W8403
• DTXSID30680899
• SY022424
• 774608-88-7
• CS-0151654
• DS-0408
• FT-0646544
• Ethyl5-chloro-1H-1,2,4-triazole-3-carboxylate
• MFCD11040186
• SCHEMBL17619378
• Ethyl 5-Chloro-4H-1,2,4-triazole-3-carboxylate
• AKOS006307298
• DA-38906
• ethyl 5-chloro-2H-1,2,4-triazole-3-carboxylate

• MDL： MFCD11040186
• Inchi： 1S/C5H6ClN3O2/c1-2-11-4(10)3-7-5(6)9-8-3/h2H2,1H3,(H,7,8,9)
• InChI Key： WBHBIABCHFSRAJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OCC)=NN1

Computed Properties

• Exact Mass: 175.01500
• Monoisotopic Mass: 175.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1.5

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: 141 °C
• Boiling Point: 337°C at 760 mmHg
• Flash Point: 187.5±30.7 °C
• Refractive Index: 1.545
• PSA: 67.87000
• LogP: 0.63480
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate

Comprehensive Analysis of Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate (CAS 774608-88-7)

Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate (CAS 774608-88-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative features a unique molecular structure combining a chloro-substituted triazole ring with an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing antifungal agents and crop protection chemicals, aligning with growing industry demands for sustainable solutions.

The compound's CAS number 774608-88-7 serves as a critical identifier in chemical databases, particularly for researchers investigating triazole-based drug discovery. Its ethyl ester moiety enhances solubility properties, a key consideration in modern formulation optimization strategies. With increasing interest in green chemistry approaches, scientists are exploring eco-friendly synthetic routes for this intermediate, addressing common search queries about environmentally benign synthesis of heterocycles.

Analytical characterization of Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate typically involves advanced techniques like HPLC purity analysis and NMR spectral interpretation, topics frequently searched by quality control professionals. The compound's stability under various storage conditions has become a trending discussion point in pharmaceutical forums, especially regarding API intermediate handling best practices. Its crystalline properties also make it an interesting subject for polymorphism studies, a hot topic in solid-state chemistry research.

In material science applications, this triazole carboxylate demonstrates potential as a building block for functional polymers, responding to market needs for advanced materials with tailored properties. Patent literature reveals innovative uses in electronic materials development, particularly for organic semiconductors – a rapidly growing field attracting substantial R&D investment. These applications answer frequent search engine queries about novel uses for triazole derivatives beyond traditional medicinal chemistry.

The synthesis of CAS 774608-88-7 typically involves multi-step organic reactions, with recent publications focusing on catalytic efficiency improvement – a subject of numerous academic searches. Process chemists often investigate yield optimization methods for this compound, reflecting industry priorities for cost-effective production. Its regioselective chlorination pattern also serves as a case study in heterocyclic reaction mechanisms, making it relevant to educational content sought by chemistry students.

Quality specifications for Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate commonly include parameters like chromatographic purity and residual solvent levels, addressing regulatory concerns frequently searched by compliance officers. The compound's structure-activity relationships continue to inspire computational chemistry studies, particularly in molecular docking simulations for drug design – a trending intersection of chemistry and artificial intelligence applications.

Market analysts note steady demand growth for 774608-88-7, driven by expanding applications in specialty chemicals sectors. Supply chain professionals often search for information about global sourcing options and technical grade variations of this material. Its derivatization potential makes it particularly valuable for custom synthesis services, a niche market experiencing significant expansion in contract research organizations.

Safety assessments of Ethyl 5-chloro-1H-1,2,4-triazole-3-carboxylate follow standard laboratory handling protocols, with particular attention to its thermal stability characteristics – a subject of numerous workplace safety queries. The compound's spectral data interpretation (including IR and mass spectra) frequently appears in analytical chemistry discussions, helping researchers validate compound identity through spectroscopic fingerprinting techniques.

Emerging research explores the compound's role in developing bioconjugates and prodrug systems, responding to pharmaceutical industry needs for improved drug delivery. These applications connect with popular searches about targeted therapeutics and controlled release technologies. The carboxylate ester group in particular enables various chemical modifications, making it valuable for structure diversification programs in lead optimization.

Environmental fate studies of CAS 774608-88-7 address growing regulatory and public interest in chemical biodegradation pathways. Its hydrolysis kinetics under different pH conditions represent another area of investigation that aligns with searches about environmental persistence of synthetic compounds. Such studies contribute valuable data for green chemistry metrics evaluations increasingly demanded by sustainable chemistry initiatives.